Cas no 767318-96-7 (1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(3,5-DIMETHYLPHENYL)-)

• Product Name: 1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(3,5-DIMETHYLPHENYL)-
• CAS No: 767318-96-7
• MF: C₄₆H₃₄N₄
• MW: 642.788970470428
• CID: 3179453
• PubChem ID: 59010486
• Update Time: 2025-04-21

1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(3,5-DIMETHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(3,5-DIMETHYLPHENYL)-
• SCHEMBL10032328
• 1,3-Bis(9-(3,5-dimethylphenyl)-1,10-phenanthrolin-2-yl)benzene
• 767318-96-7

• Inchi： 1S/C46H34N4/c1-27-20-28(2)23-37(22-27)41-18-14-33-10-8-31-12-16-39(47-43(31)45(33)49-41)35-6-5-7-36(26-35)40-17-13-32-9-11-34-15-19-42(50-46(34)44(32)48-40)38-24-29(3)21-30(4)25-38/h5-26H,1-4H3
• InChI Key： NDHCYFLESGIMTA-UHFFFAOYSA-N
• SMILES： N1C(=CC=C2C=CC3=CC=C(C4C=C(C)C=C(C)C=4)N=C3C=12)C1C=CC=C(C=1)C1=CC=C2C=CC3=CC=C(C4C=C(C)C=C(C)C=4)N=C3C2=N1

Computed Properties

• Exact Mass: 642.27834710Da
• Monoisotopic Mass: 642.27834710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 4
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 51.6Ų